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Introduction

Vinyl formate (ethenyl formate) is a reactive vinyl ester monomer that holds significant
promise in polymer chemistry and materials science.[1] Its unique chemical structure,
comprising a vinyl group susceptible to polymerization and a formate ester group that can be
readily hydrolyzed, makes it a versatile building block for the synthesis of functional polymers.
[1] This guide provides a comprehensive technical overview of vinyl formate, covering its
synthesis, properties, polymerization behavior, and potential applications, with a particular
focus on its relevance to the pharmaceutical and drug development sectors.

Properties of Vinyl Formate

Vinyl formate is a colorless liquid with a molecular formula of CsH402 and a molecular weight
of 72.06 g/mol .[2][3] A summary of its key physical and chemical properties is presented in
Table 1. The presence of both a reactive double bond and an ester functional group dictates its
chemical behavior, allowing it to participate in a variety of reactions including polymerization,
hydrolysis, oxidation, and reduction.[1]
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Property Value Reference
Molecular Formula C3H402 [2][3]
Molecular Weight 72.06 g/mol [2][3]
Boiling Point 46-47 °C [31[4]
Density 0.959 g/cm? [3114]
Refractive Index (n20/D) 1.387 [3][5]

Flash Point 16 °C [3]

Vapor Pressure 313 mmHg @ 25 °C [6]

o 9.439 x 10* mg/L @ 25 °C
Solubility in Water . [6]
(estimated)

Table 1: Physical Properties of Vinyl Formate Monomer

Synthesis of Vinyl Formate

The synthesis of vinyl formate can be achieved through several routes, with the most common
being the direct addition of formic acid to acetylene and the transesterification of another vinyl
ester.

Direct Addition of Formic Acid to Acetylene

This method involves the reaction of formic acid with acetylene, typically in the vapor phase
over a metal catalyst.[7] Zinc or cadmium salts, particularly zinc acetate on a porous support
like charcoal, are effective catalysts for this process.[7] The reaction is generally carried out at
elevated temperatures, ranging from 150 °C to 260 °C.[7] The addition of a small amount of
acetic anhydride can improve the yield and prevent the formation of byproducts.[7]
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Caption: Synthesis of Vinyl Formate via Direct Addition.

Transesterification (Vinyl Interchange)

Transesterification, or vinyl interchange, is another viable route for producing vinyl formate.
This equilibrium-driven process typically involves the reaction of a readily available vinyl ester,
such as vinyl acetate, with formic acid in the presence of a catalyst.[1] The reaction exchanges
the acetate group for a formate group, yielding vinyl formate and acetic acid.[1] While
historically mercury(ll) salts have been used, less toxic palladium(ll) and ruthenium catalysts
are now preferred.[4][8] Reaction temperatures for transvinylation are generally in the range of
80 °C to 120 °C.[8][9]
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Caption: Synthesis of Vinyl Formate via Transesterification.
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Synthesis Temperatur Reported
Catalyst Phase . Reference
Method e (°C) Yield
Direct Zinc Acetate
N 170-210 Vapor Up to 80% [7]

Addition on Charcoal
Transesterific ] ] -~ o

) Sulfuric Acid Not specified Liquid ~75% [1]
ation
Transesterific ~ Ruthenium o ]

] 90-110 Liquid Varies [8]
ation complexes
Transesterific ~ Palladium o ]

) 90-110 Liquid Varies [9]
ation complexes

Table 2: Comparison of Vinyl Formate Synthesis Methods

Polymerization of Vinyl Formate

Vinyl formate readily undergoes free-radical polymerization to form poly(vinyl formate) (PVF).
[1] This polymer is a valuable intermediate, primarily used as a precursor to poly(vinyl alcohol)
(PVA). The polymerization can be initiated using standard free-radical initiators such as
azobisisobutyronitrile (AIBN) or peroxides.

Free-Radical Polymerization

The free-radical polymerization of vinyl formate can be carried out in bulk, solution, or
emulsion. The choice of solvent and initiator can influence the molecular weight and properties
of the resulting polymer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Vinyl Formate | High-Purity Reagent | For Research Use [benchchem.com]
2. Vinyl formate | C3H402 | CID 222465 - PubChem [pubchem.ncbi.nim.nih.gov]

3. 692-45-5 CAS MSDS (VINYL FORMATE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

4. Vinyl formate - Wikipedia [en.wikipedia.org]

5. VINYL FORMATE | 692-45-5 [chemicalbook.com]

6. vinyl formate, 692-45-5 [thegoodscentscompany.com]

7. US2682556A - Process for preparing vinyl formate - Google Patents [patents.google.com]

8. WO2011139360A1 - Process for the continuous transvinylation of carboxylic acids with
vinyl acetate - Google Patents [patents.google.com]

9. US8921593B2 - Process for the semi-continuous transvinylation of carboxylic acids with
vinyl acetate - Google Patents [patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Vinyl Formate as a
Monomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057145#introduction-to-vinyl-formate-as-a-monomer]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b057145?utm_src=pdf-body-img
https://www.benchchem.com/product/b057145?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b057145
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-formate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7216895.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7216895.aspx
https://en.wikipedia.org/wiki/Vinyl_formate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7216895.htm
http://www.thegoodscentscompany.com/data/rw1472891.html
https://patents.google.com/patent/US2682556A/en
https://patents.google.com/patent/WO2011139360A1/en
https://patents.google.com/patent/WO2011139360A1/en
https://patents.google.com/patent/US8921593B2/en
https://patents.google.com/patent/US8921593B2/en
https://www.benchchem.com/product/b057145#introduction-to-vinyl-formate-as-a-monomer
https://www.benchchem.com/product/b057145#introduction-to-vinyl-formate-as-a-monomer
https://www.benchchem.com/product/b057145#introduction-to-vinyl-formate-as-a-monomer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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